Cas no 919705-56-9 (4-fluoro-N-{2-(2-phenyl-1H-indol-3-yl)sulfanylethyl}benzamide)

• Product Name: 4-fluoro-N-{2-(2-phenyl-1H-indol-3-yl)sulfanylethyl}benzamide
• CAS No: 919705-56-9
• MF: C₂₃H₁₉FN₂OS
• MW: 390.473167657852
• CID: 5827592
• PubChem ID: 3586867
• Update Time: 2025-10-20

4-fluoro-N-{2-(2-phenyl-1H-indol-3-yl)sulfanylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-(2-((2-phenyl-1H-indol-3-yl)thio)ethyl)benzamide
• Benzamide, 4-fluoro-N-[2-[(2-phenyl-1H-indol-3-yl)thio]ethyl]-
• 4-fluoro-N-{2-[(2-phenyl-1H-indol-3-yl)sulfanyl]ethyl}benzamide
• 919705-56-9
• 4-fluoro-N-[2-[(2-phenyl-1H-indol-3-yl)sulfanyl]ethyl]benzamide
• AKOS024585385
• F0582-0235
• 4-fluoro-N-{2-(2-phenyl-1H-indol-3-yl)sulfanylethyl}benzamide

• Inchi： 1S/C23H19FN2OS/c24-18-12-10-17(11-13-18)23(27)25-14-15-28-22-19-8-4-5-9-20(19)26-21(22)16-6-2-1-3-7-16/h1-13,26H,14-15H2,(H,25,27)
• InChI Key： GLNLPBYHASDHBY-UHFFFAOYSA-N
• SMILES： C(NCCSC1C2=C(NC=1C1=CC=CC=C1)C=CC=C2)(=O)C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 390.12021257g/mol
• Monoisotopic Mass: 390.12021257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 70.2Ų

Additional information on 4-fluoro-N-{2-(2-phenyl-1H-indol-3-yl)sulfanylethyl}benzamide

Research Briefing on 4-fluoro-N-{2-(2-phenyl-1H-indol-3-yl)sulfanylethyl}benzamide (CAS: 919705-56-9)

In recent years, the compound 4-fluoro-N-{2-(2-phenyl-1H-indol-3-yl)sulfanylethyl}benzamide (CAS: 919705-56-9) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activities, and potential mechanisms of action.

The compound, characterized by the presence of a fluoro-substituted benzamide moiety linked to a 2-phenylindole scaffold via a thioether bridge, has been investigated for its role in modulating various biological targets. Recent studies have highlighted its potential as an inhibitor of key enzymes involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), with an IC50 value in the nanomolar range, suggesting its promise as an anti-inflammatory agent.

Further investigations into the compound's mechanism of action have revealed its ability to interact with the ATP-binding site of protein kinases, particularly those implicated in cancer progression. Molecular docking studies and X-ray crystallography data have provided insights into the binding modes of 4-fluoro-N-{2-(2-phenyl-1H-indol-3-yl)sulfanylethyl}benzamide, highlighting key interactions with residues in the kinase active site. These findings were corroborated by in vitro assays showing significant inhibition of tumor cell proliferation in various cancer cell lines, including breast and lung adenocarcinoma.

In addition to its kinase inhibitory properties, recent research has explored the compound's potential in targeting G-protein-coupled receptors (GPCRs). A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibit high affinity for serotonin receptors, particularly the 5-HT2A subtype, which could have implications for the treatment of neurological disorders such as depression and schizophrenia. Structure-activity relationship (SAR) studies have further optimized the compound's selectivity and potency, paving the way for the development of novel therapeutics.

The synthesis of 4-fluoro-N-{2-(2-phenyl-1H-indol-3-yl)sulfanylethyl}benzamide has also been a focus of recent research, with efforts directed toward improving yield and scalability. A novel one-pot synthesis strategy, published in Tetrahedron Letters in 2023, has streamlined the production process, reducing the number of steps and minimizing the use of hazardous reagents. This advancement is expected to facilitate further preclinical and clinical evaluations of the compound.

Despite these promising findings, challenges remain in the development of 4-fluoro-N-{2-(2-phenyl-1H-indol-3-yl)sulfanylethyl}benzamide as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through rigorous pharmacokinetic and toxicological studies. Ongoing research is focused on optimizing the compound's physicochemical properties and evaluating its efficacy in animal models of disease.

In conclusion, 4-fluoro-N-{2-(2-phenyl-1H-indol-3-yl)sulfanylethyl}benzamide represents a versatile scaffold with significant potential in drug discovery. Its dual activity as a kinase inhibitor and GPCR modulator, combined with recent advances in synthesis, positions it as a promising candidate for further development. Future studies should aim to elucidate its full therapeutic potential and address the remaining challenges in its preclinical development.